Cas no 6163-63-9 (Tri-o-tolyl-Phosphine Oxide)

• Product Name: Tri-o-tolyl-Phosphine Oxide
• CAS No: 6163-63-9
• MF: C₂₁H₂₁OP
• MW: 320.36464
• CID: 954841
• Update Time: 2025-09-19

Tri-o-tolyl-Phosphine Oxide Chemical and Physical Properties

Names and Identifiers

• tris(2-methylphenyl)phosphane oxide
• 1-bis(2-methylphenyl)phosphoryl-2-methylbenzene
• Phosphine oxide, tris (2-methylphenyl)-
• (o-tolyl)3PO
• AC1L6ZG1
• NSC299861
• Phosphine oxide, tri-o-tolyl-
• tri(o-tolyl)phosphine oxide
• tri-o-tolyl-phosphine oxide
• Tri-O-tolylphosphine oxide
• tris(2-methylphenyl)phosphine oxide
• tris(ortho-tolyl)phosphine oxide
• Tri-o-tolyl-Phosphine Oxide

Computed Properties

• Exact Mass: 320.13313

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on Tri-o-tolyl-Phosphine Oxide

Comprehensive Guide to Tris(2-methylphenyl)phosphane Oxide (CAS No. 6163-63-9): Properties, Applications, and Market Insights

Tris(2-methylphenyl)phosphane oxide (CAS No. 6163-63-9) is a specialized organophosphorus compound widely recognized for its unique chemical properties and versatile applications. With the growing demand for phosphorus-based compounds in industries such as pharmaceuticals, agrochemicals, and material science, this compound has garnered significant attention. Its molecular structure, featuring three 2-methylphenyl groups bonded to a central phosphorus oxide, contributes to its stability and reactivity, making it valuable for various synthetic processes.

One of the key reasons researchers and industries are interested in tris(2-methylphenyl)phosphane oxide is its role as a ligand in catalytic reactions. Catalysis is a hot topic in modern chemistry, especially with the push toward greener and more sustainable industrial processes. This compound’s ability to facilitate reactions under mild conditions aligns with the global trend of reducing energy consumption and minimizing waste. Additionally, its applications extend to polymer stabilization and flame retardancy, areas that are increasingly relevant due to stricter safety regulations worldwide.

From a market perspective, the demand for tris(2-methylphenyl)phosphane oxide is expected to rise, driven by advancements in specialty chemicals and high-performance materials. Companies are investing in R&D to explore its potential in next-generation technologies, such as OLEDs (organic light-emitting diodes) and advanced coatings. For those searching for "phosphorus ligands for catalysis" or "applications of tris(2-methylphenyl)phosphane oxide," this compound offers a compelling case study in innovation and industrial utility.

Another critical aspect of tris(2-methylphenyl)phosphane oxide is its safety profile. Unlike some reactive phosphorus compounds, it exhibits relatively low toxicity and environmental impact, making it a preferred choice for labs and manufacturers adhering to stringent safety standards. This characteristic is particularly appealing to industries looking for safer alternatives without compromising performance. Searches related to "non-toxic phosphorus compounds" or "eco-friendly chemical catalysts" often highlight its advantages.

In summary, tris(2-methylphenyl)phosphane oxide (CAS No. 6163-63-9) stands out as a multifunctional compound with broad applicability across multiple sectors. Its role in catalysis, material science, and sustainable chemistry makes it a subject of ongoing research and commercial interest. As industries continue to prioritize efficiency and environmental responsibility, this compound is poised to play an even more significant role in the future of chemical innovation.